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Compound of Interest

Compound Name: Methyl bromopyruvate

Cat. No.: B1348295 Get Quote

Standard Operating Procedure for Handling
Methyl Bromopyruvate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive Standard Operating Procedure (SOP) for the safe

handling and use of methyl bromopyruvate. It is intended to provide clear guidance to

laboratory personnel to minimize the risks associated with this chemical.

Hazard Identification and Risk Assessment
Methyl bromopyruvate (CAS No: 7425-63-0) is a hazardous chemical that requires careful

handling.[1] It is classified as a skin and eye irritant and may cause respiratory irritation.[2] All

personnel who will be handling this compound must be thoroughly familiar with its hazards.

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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A thorough risk assessment should be conducted before any new experimental procedure

involving methyl bromopyruvate.

Quantitative Data Summary
The following table summarizes the key quantitative data for methyl bromopyruvate. Note

that specific toxicity data such as LD50 values are not consistently available, and caution

should be exercised based on the known hazards.

Property Value Source

Molecular Formula C₄H₅BrO₃ [3][4]

Molecular Weight 180.98 g/mol [3][4]

Appearance Liquid [3]

Density 1.70 g/mL at 20 °C [3]

Storage Temperature 2-8°C [3]

Flash Point 125 °C (closed cup)

Oral LD50 (ATE) > 2000 mg/kg [5]

Dermal LD50 (ATE) > 2000 mg/kg [5]

Inhalation LC50 (ATE) > 20 mg/l [5]

Occupational Exposure Limits

(OSHA PEL, ACGIH TLV)
Not established [5][6][7][8]

ATE: Acute Toxicity Estimate. The provided ATE values suggest low acute toxicity, but due to

the irritant nature of the compound, direct contact should be avoided.

Personal Protective Equipment (PPE)
Adequate personal protective equipment is mandatory when handling methyl bromopyruvate.

The following PPE must be worn at all times:
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Eye Protection: Chemical safety goggles. A face shield should be worn when there is a risk

of splashing.

Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber). Gloves should be

inspected before use and changed immediately if contaminated.

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a

significant risk of splashing, a chemically resistant apron and sleeves should be worn.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors. If a fume hood is not available or if there is a risk of exceeding exposure

limits, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.

Safe Handling and Storage
Engineering Controls

All work with methyl bromopyruvate must be performed in a well-ventilated laboratory,

inside a certified chemical fume hood.

An emergency eyewash station and safety shower must be readily accessible in the work

area.

Handling Procedures
Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors.

Prepare solutions in the chemical fume hood.

Weigh the required amount of methyl bromopyruvate in the fume hood.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage
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Store methyl bromopyruvate in a tightly sealed, labeled container.

Store in a refrigerator at 2-8°C.[3]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill and Emergency Procedures
Spill Response

Small Spills (in a chemical fume hood):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Alert others in the vicinity.

Contact the institutional safety office or emergency response team.

Do not attempt to clean up a large spill without appropriate training and equipment.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
All waste containing methyl bromopyruvate must be disposed of as hazardous waste in

accordance with institutional and local regulations. This includes contaminated labware,

absorbent materials from spills, and unused solutions.

Application Notes and Protocols
Methyl bromopyruvate is commonly used as an enzyme inhibitor and a protein alkylating

agent in research. The following are general protocols that should be optimized for specific

experimental needs.

Protocol for Enzyme Inhibition Assay
This protocol provides a general framework for assessing the inhibitory effect of methyl
bromopyruvate on a target enzyme.

Materials:

Purified target enzyme

Substrate for the enzyme

Assay buffer

Methyl bromopyruvate stock solution (e.g., in DMSO or an appropriate solvent)

96-well microplate

Microplate reader

Procedure:

Prepare Reagents: Prepare all solutions (enzyme, substrate, methyl bromopyruvate
dilutions) in the appropriate assay buffer.
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Enzyme and Inhibitor Pre-incubation:

In a 96-well plate, add a fixed amount of the target enzyme to each well.

Add varying concentrations of methyl bromopyruvate to the wells. Include a vehicle

control (solvent only).

Incubate the enzyme and inhibitor mixture for a predetermined time at a specific

temperature to allow for binding.

Initiate Reaction: Add the substrate to each well to start the enzymatic reaction.

Monitor Reaction: Measure the enzyme activity by monitoring the formation of product or the

depletion of substrate over time using a microplate reader.

Data Analysis:

Calculate the initial reaction rates for each inhibitor concentration.

Plot the reaction rates against the inhibitor concentration to determine the IC50 value (the

concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Protocol for Protein Alkylation
This protocol outlines a general procedure for the alkylation of cysteine residues in proteins

with methyl bromopyruvate, often as a sample preparation step for mass spectrometry.

Materials:

Protein sample

Denaturing buffer (e.g., containing urea or guanidine hydrochloride)

Reducing agent (e.g., DTT or TCEP)

Methyl bromopyruvate solution

Quenching solution (e.g., excess DTT)
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Digestion enzyme (e.g., trypsin)

Procedure:

Protein Denaturation and Reduction:

Dissolve the protein sample in a denaturing buffer.

Add a reducing agent (e.g., DTT to a final concentration of 10 mM) and incubate at a

suitable temperature (e.g., 56°C) for a specific time (e.g., 30 minutes) to reduce disulfide

bonds.

Alkylation:

Cool the sample to room temperature.

Add methyl bromopyruvate to a final concentration that is in molar excess to the

reducing agent (e.g., 2-5 fold).

Incubate in the dark at room temperature for a defined period (e.g., 30-60 minutes).

Quenching: Add an excess of the reducing agent to quench the unreacted methyl
bromopyruvate.

Sample Cleanup/Digestion:

The alkylated protein sample can then be prepared for downstream applications, such as

buffer exchange or enzymatic digestion for mass spectrometry analysis.

Visual Workflows
The following diagrams illustrate the key workflows for handling methyl bromopyruvate safely.
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Caption: Workflow for the safe handling of methyl bromopyruvate.
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Caption: Emergency response workflow for a methyl bromopyruvate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

